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Introduction
Krypton-83m (83mKr), a metastable isomer of Krypton-83, has emerged as an essential

calibration source in low-energy particle physics experiments, particularly in the direct detection

of dark matter.[1] Its unique decay properties and inert nature make it an ideal tool for

calibrating detectors that rely on noble liquids like xenon and argon.[1][2] This document

provides detailed application notes and experimental protocols for the use of 83mKr in particle

physics experiments.

Application Notes
Key Properties and Advantages of 83mKr
83mKr is produced from the electron capture decay of Rubidium-83 (83Rb).[3] Its application

as a calibration source stems from several key advantages:

Low-Energy Monoenergetic Decays:83mKr decays via two sequential, low-energy

transitions, providing distinct calibration points close to the region of interest for WIMP

(Weakly Interacting Massive Particle) searches.[4][5]

Homogeneous Distribution: As a noble gas, 83mKr can be introduced into the detector

medium and dispersed uniformly throughout the active volume, allowing for a full-volume, in-

situ calibration.[3][5]
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Short Half-Life: The 1.83-hour half-life of 83mKr is long enough to allow for its distribution

throughout the detector but short enough to avoid long-term contamination of the ultra-low

background environment required for dark matter searches.[5][6]

Coincident Decay Signature: The short-lived intermediate state in its decay scheme allows

for the identification of 83mKr events through coincidence, effectively suppressing

background noise.[3]

Inert Nature: Being a noble gas, krypton does not readily react with detector components,

preserving the purity of the sensitive target material.[1]

Quantitative Data Summary
The decay of 83mKr provides two distinct energy depositions that are crucial for detector

calibration.

Property Value Reference

Parent Isotope 83Rb [3]

83Rb Half-life 86.2 days [1]

83mKr Half-life 1.83 hours [1]

Total Decay Energy 41.5 keV [1][2]

First Transition Energy 32.1 keV [2][4]

Second Transition Energy 9.4 keV [2][4]

Intermediate State Half-life 154 ns [1]

Applications in Particle Physics Experiments
83mKr has been a vital calibration tool for several leading particle physics experiments.
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Experiment Detector Medium
Key Applications of
83mKr

References

XENON1T Liquid Xenon

Position correction,

detector stability

monitoring,

characterization of the

time projection

chamber.

[3][5]

LUX/LUX-ZEPLIN

(LZ)
Liquid Xenon

Measurement of

temporal and spatial

variations in

scintillation and

charge signals,

understanding the

electric field within the

TPC.

[1][7]

PandaX Liquid Xenon Detector calibration. [8]

DarkSide-50 Liquid Argon
Characterization of

low-energy response.

CENNS-10 Liquid Argon

Characterization of

low-energy response,

measurement of

energy resolution.

[2]

KATRIN
Gaseous

Tritium/Krypton

Precision

spectroscopy of

conversion electrons

to monitor high

voltage stability and

determine neutrino-

mass bias.

[9][10][11]
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Production and Preparation of the 83mKr Source
The 83mKr source is typically generated from the decay of 83Rb.

Methodology:

83Rb Production:83Rb is produced by bombarding natural krypton gas with a proton beam.

[8]

Source Trapping: The produced 83Rb atoms are trapped in a material from which the

daughter 83mKr can easily emanate. Zeolite molecular sieves are commonly used for this

purpose.[4][8] The 83Rb-loaded zeolite is then placed in a stainless-steel container (a

"source chamber" or "cartridge").

Source Chamber Preparation: To prevent zeolite particles from escaping, the chamber is

fitted with particulate filters (e.g., 0.2 µm membrane filters).[8] The chamber is baked under

vacuum to remove any impurities before the 83Rb is introduced.

Injection of 83mKr into a Noble Liquid Detector
The gaseous 83mKr is introduced into the detector's circulation system.

Methodology:

System Integration: The 83Rb/83mKr source chamber is integrated into the gas circulation

and purification system of the detector.

Gas Flow: A carrier gas, typically the same noble gas as the detector medium (xenon or

argon), is flowed through the source chamber.

Emanation and Transport: As the carrier gas passes through the zeolite, it picks up the

83mKr atoms that have emanated from the decaying 83Rb.

Injection: The 83mKr-laden gas is then directed into the main detector volume, where it

mixes with the target medium.[2] The flow rate and duration of the injection are controlled to

achieve the desired activity level for calibration.
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Homogenization: The circulation system ensures that the 83mKr is distributed

homogeneously throughout the detector's active volume.[3]

Data Acquisition and Analysis for Calibration
Once the 83mKr is in the detector, data is collected to perform the calibration.

Methodology:

Event Triggering: The detector's data acquisition system is triggered by the scintillation light

and/or ionization signals produced by the 83mKr decays.

Energy Spectrum: The energy of each event is reconstructed. The resulting spectrum will

show prominent peaks at 9.4 keV and 32.1 keV, as well as a sum peak at 41.5 keV.[2][4]

Spatial Reconstruction: For time projection chambers (TPCs), the location of each decay is

reconstructed in 3D. The uniform distribution of these events is used to map the detector's

response across its entire volume.

Corrections and Mapping: The data from the 83mKr calibration is used to:

Correct for spatial variations in light collection and charge signal amplification.[7]

Monitor the stability of the detector's response over time.[5]

Characterize the electric field uniformity within the TPC.[7]

Background Subtraction: The short half-life of 83mKr allows for a clean "background" data

set to be taken shortly after the calibration run, once the 83mKr has decayed away.[5] This

allows for a precise subtraction of any steady-state backgrounds.

Visualizations

83Rb 83mKr (41.5 keV) EC (t½ = 86.2 d) 83Kr (9.4 keV) IT (32.1 keV, t½ = 1.83 h) 83Kr (ground state) IT (9.4 keV, t½ = 154 ns)
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Decay scheme of 83Rb to 83Kr.
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Workflow for 83mKr calibration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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